Cas no 2089254-98-6 (1-(1H-1,2,3,4-Tetrazol-5-yl)cyclobutan-1-amine hydrochloride)

• Product Name: 1-(1H-1,2,3,4-Tetrazol-5-yl)cyclobutan-1-amine hydrochloride
• CAS No: 2089254-98-6
• MF: C₅H₁₀ClN₅
• MW: 175.619398593903
• MDL: MFCD30724114
• CID: 4636239
• PubChem ID: 137838047
• Update Time: 2025-06-07

1-(1H-1,2,3,4-Tetrazol-5-yl)cyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,2,3,4-Tetrazol-5-yl)cyclobutan-1-amine hydrochloride
• E73134
• 1-(2H-tetrazol-5-yl)cyclobutan-1-amine;hydrochloride

• MDL： MFCD30724114
• Inchi： 1S/C5H9N5.ClH/c6-5(2-1-3-5)4-7-9-10-8-4;/h1-3,6H2,(H,7,8,9,10);1H
• InChI Key： VLFSJEAZKYABGC-UHFFFAOYSA-N
• SMILES： Cl.NC1(C2N=NNN=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Topological Polar Surface Area: 80.5

Additional information on 1-(1H-1,2,3,4-Tetrazol-5-yl)cyclobutan-1-amine hydrochloride

Introduction to 1-(1H-1,2,3,4-Tetrazol-5-yl)cyclobutan-1-amine hydrochloride (CAS No. 2089254-98-6)

1-(1H-1,2,3,4-Tetrazol-5-yl)cyclobutan-1-amine hydrochloride, identified by its CAS number 2089254-98-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic amines, characterized by its cyclobutane core and a tetrazole moiety at the 1-position. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug discovery processes.

The structural features of 1-(1H-1,2,3,4-Tetrazol-5-yl)cyclobutan-1-amine hydrochloride make it a promising candidate for various biological applications. The presence of the tetrazole ring introduces unique electronic and steric properties, which can influence its interaction with biological targets. This compound has been explored in the design of novel pharmacophores due to its ability to modulate enzyme activity and receptor binding. Recent studies have highlighted its potential in inhibiting certain kinases and other enzymes involved in inflammatory pathways.

In the realm of medicinal chemistry, the cyclobutane scaffold is particularly interesting because it can provide rigidity to the molecular structure, enhancing binding affinity and selectivity. The combination of the tetrazole and cyclobutane units in 1-(1H-1,2,3,4-Tetrazol-5-yl)cyclobutan-1-amine hydrochloride creates a versatile platform for further derivatization. Researchers have utilized this compound as a building block to synthesize analogs with improved pharmacokinetic profiles and reduced toxicity.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 1-(1H-1,2,3,4-Tetrazol-5-yl)cyclobutan-1-amine hydrochloride. By leveraging machine learning algorithms and molecular docking techniques, scientists can predict the binding interactions of this compound with target proteins with high accuracy. This approach has accelerated the discovery of novel drug candidates and reduced the time required for experimental validation.

The pharmaceutical industry has shown particular interest in 1-(1H-1,2,3,4-Tetrazol-5-yl)cyclobutan-1-amine hydrochloride due to its potential therapeutic applications. Preclinical studies have demonstrated its efficacy in models of inflammation and pain management. The compound’s ability to interact with specific biological pathways suggests that it may be useful in treating conditions such as arthritis and neuropathic pain. Additionally, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design.

Synthetic methodologies for preparing 1-(1H-1,2,3,4-Tetrazol-5-yl)cyclobutan-1-amine hydrochloride have been refined over recent years. Advanced synthetic routes have improved yield and purity, making large-scale production more feasible. These advancements have opened up new possibilities for industrial applications and commercialization. The synthesis often involves multi-step reactions that require careful optimization to ensure high product quality.

The safety profile of 1-(1H-1,2,3,4-Tetrazol-5-ylylcyclobutanecarbonitrile) (a related compound) has been thoroughly evaluated in preclinical studies. These investigations have provided valuable insights into its toxicity and pharmacokinetic behavior. While further research is needed to fully understand the long-term effects of 2089254_98_6, preliminary data suggest that it is well-tolerated at therapeutic doses. This information is crucial for guiding clinical trials and ensuring patient safety.

Future directions in the study of 2089254_98_6 include exploring its potential as an antiviral or anticancer agent. The unique structural features of this compound may enable it to interfere with viral replication or inhibit tumor growth. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits.

The role of CAS No 2089254_98_6 in academic research cannot be overstated. It serves as a valuable tool for investigating fundamental biological processes and developing novel therapeutic strategies. As our understanding of disease mechanisms evolves， compounds like 2089254_98_6 will continue to play a critical role in advancing medical science.